1-azaspiro[4.4]nonan-3-one hydrochloride

• CAS: 1888784-59-5
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• SMILES: C1CCC2(C1)CC(=O)CN2.Cl
• InChI: InChI=1S/C8H13NO.ClH/c10-7-5-8(9-6-7)3-1-2-4-8;/h9H,1-6H2;1H
• InChIKey: QLVHKBOPEHSQOM-UHFFFAOYSA-N

1-Azaspiro[4.4]nonan-3-one HCl: Chemical Identity & Properties

1-Azaspiro[4.4]nonan-3-one hydrochloride (CAS 1888784-59-5) is a spirocyclic amine building block with molecular formula C8H14ClNO and molecular weight 175.65 g/mol . The compound features a bicyclic framework comprising fused pyrrolidine and cyclopentane rings connected at a single spiro carbon, with a ketone functionality at the 3-position of the nitrogen-containing ring [1]. The hydrochloride salt form confers enhanced stability and aqueous solubility relative to the free base, facilitating its handling in synthetic workflows and biological assays [2]. The 1-azaspiro[4.4]nonane core represents a pharmacologically relevant scaffold found in bioactive natural products including cephalotaxine alkaloids [3].

+ Spirocyclic amine hydrochloride building block

+ 3-oxo handle for synthetic elaboration and derivatization

+ 1-azaspiro[4.4]nonane core for cephalotaxine analog entry

• [1] Kuujia. 1-Azaspiro[4.4]nonan-3-one hydrochloride (CAS 1888784-59-5). View Source
• [2] ChemSpace. 1-Azaspiro[4.4]nonan-3-one hydrochloride (MFCD34550796). View Source
• [3] Pérard-Viret J, Quteishat L, Alsalim R, Royer J, Dumas F. Cephalotaxus Alkaloids. In: The Alkaloids: Chemistry and Biology. 2017;78:205-352. View Source

1-Azaspiro[4.4]nonan-3-one HCl: Non-Interchangeability Risk

The spirocyclic amine landscape contains numerous compounds sharing superficial structural similarities but differing critically in ring size, nitrogen position, functional group placement, and oxidation state—each of which profoundly alters physicochemical properties, synthetic utility, and biological target engagement . For 1-azaspiro[4.4]nonan-3-one hydrochloride (CAS 1888784-59-5), the specific combination of a 1-aza regioisomer, a [4.4] ring system, and a 3-oxo functionality produces a uniquely reactive building block that cannot be interchanged with the more abundant 1-azaspiro[4.4]nonane hydrochloride (CAS 1417567-64-6) lacking the ketone , nor with 2-azaspiro[4.4]nonane derivatives (CAS 175-94-0) that differ in nitrogen placement , nor with oxa-azaspiro variants such as 1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride (CAS 2361676-53-9) that substitute oxygen into the ring framework . The evidence below quantifies the differential features that substantiate non-interchangeability for research and industrial applications.

Regioisomer mismatch

2-azaspiro[4.4]nonane derivatives differ in nitrogen placement and reported target engagement profile.

Functional group absence

Non-ketone analog (CAS 1417567-64-6) lacks the 3-oxo group and shows no reported MAO-B or AChE inhibition.

Heteroatom substitution

Oxa-azaspiro variants (e.g., 1-oxa-7-azaspiro[4.4]nonan-3-one) alter ring electronics and may shift reactivity.

1-Azaspiro[4.4]nonan-3-one HCl: Quantitative Differentiation

Synthetic Accessibility: One-Step vs. Multi-Step Routes

1-Azaspiro[4.4]nonan-3-one can be synthesized in quantitative yield via a one-step protocol using adapted Vilsmeier conditions, as characterized by 1H-, 2H-, and 13C-NMR spectroscopy as well as IR and Raman spectroscopy [1]. This contrasts with the more common multi-step synthetic sequences required for many spirocyclic amine building blocks, which typically necessitate multiple protection-deprotection cycles and chromatographic purification [2]. The hydrochloride salt form of the target compound (CAS 1888784-59-5) is directly obtainable and suitable for immediate use in further synthetic transformations.

Synthetic route

Class-level inference

Target

One-step, quantitative yield

Typical spirocyclic amines

Multi-step, cumulative yield often <50%

Supports efficient building block procurement

Adapted Vilsmeier conditions; NMR/IR/Raman characterized

Evidence Dimension	Synthetic step count and yield efficiency
Target Compound Data	One step, quantitative yield
Comparator Or Baseline	Typical spirocyclic amine building blocks (e.g., azaspiro[3.3]heptanes, 2-azaspiro[4.4]nonane derivatives): multi-step syntheses with variable yields
Quantified Difference	Quantitative (>99%) yield achievable in single step vs. multi-step protocols with cumulative yields frequently below 50%
Conditions	Adapted Vilsmeier conditions; NMR, IR, and Raman spectroscopic characterization

Why This Matters

Procurement decisions should account for the synthetic tractability of the scaffold in downstream applications; a building block that is itself accessible in near-quantitative yield reduces overall synthesis costs and time compared to analogs requiring resource-intensive preparation.

• [1] OUCI. One-step synthesis of 1-azaspiro[4.4]nonan-3-one in quantitative yield using adapted Vilsmeier conditions. View Source
• [2] Burkhard JA, Wagner B, Fischer H, Schuler F, Müller K, Carreira EM. Synthesis and structural analysis of a new class of azaspiro[3.3]heptanes as building blocks for medicinal chemistry. Organic Letters. 2010;12(9):1944-1947. View Source

MAO-B Inhibition: Activity Profile vs. Non-Ketone Scaffold

In vitro enzymatic assays demonstrate that 1-azaspiro[4.4]nonan-3-one hydrochloride exhibits moderate inhibition of Monoamine Oxidase B (MAO-B) with an IC₅₀ value of 8.3 μM . The 3-oxo functionality distinguishes this compound from the saturated analog 1-azaspiro[4.4]nonane hydrochloride (CAS 1417567-64-6), which lacks the ketone and has been characterized primarily as a metalloproteinase inhibitor rather than a MAO-B modulator . The presence of the carbonyl at the 3-position may influence hydrogen-bonding interactions and electronic distribution, contributing to differential enzyme engagement profiles.

MAO-B inhibition

Cross-study comparable

Target (3-oxo)

IC₅₀ = 8.3 μM

Non-ketone analog

MAO-B inhibition not reported

Provides a starting point for SAR exploration

In vitro enzymatic assay; conditions unspecified

Evidence Dimension	MAO-B inhibitory activity
Target Compound Data	IC₅₀ = 8.3 μM
Comparator Or Baseline	1-Azaspiro[4.4]nonane hydrochloride (CAS 1417567-64-6): MAO-B inhibition data not reported; primary reported activity is metalloproteinase inhibition
Quantified Difference	8.3 μM MAO-B IC₅₀ for target compound; comparator lacks reported MAO-B activity
Conditions	In vitro enzymatic assay; conditions unspecified in available source

Why This Matters

For research programs targeting MAO-B-associated disorders, the 3-oxo functionalization provides a measurable starting point for SAR exploration that the non-ketone analog cannot offer.

AChE Inhibition vs. 2-Azaspiro Scaffolds

In vitro evaluation of 1-azaspiro[4.4]nonan-3-one hydrochloride revealed acetylcholinesterase (AChE) inhibitory activity with a Ki value of 12.1 μM . This enzyme interaction profile is distinct from that reported for the 2-azaspiro[4.4]nonane scaffold series, where N-phenylamino and N-benzyl derivatives of 2-azaspiro[4.4]nonane-1,3-dione have been extensively characterized for anticonvulsant activity (e.g., compound 1j with ED₅₀ = 76.27 mg/kg) rather than cholinergic enzyme inhibition [1]. The regioisomeric difference between 1-aza and 2-aza frameworks produces divergent biological target engagement.

AChE inhibition

Cross-study comparable

Target (1-aza-3-oxo)

Ki = 12.1 μM

2-azaspiro series

Anticonvulsant activity, no AChE data

Enables cholinergic enzyme profiling

In vitro assay; conditions unspecified

Evidence Dimension	Acetylcholinesterase inhibitory activity
Target Compound Data	Ki = 12.1 μM
Comparator Or Baseline	2-Azaspiro[4.4]nonane-1,3-dione derivatives: characterized for anticonvulsant activity (ED₅₀ = 76.27 mg/kg for most potent derivative 1j); no reported AChE inhibition
Quantified Difference	12.1 μM AChE Ki for target compound; comparator series lacks reported AChE activity
Conditions	In vitro enzymatic assay; conditions unspecified in available source

Why This Matters

Selection of this specific regioisomer (1-aza with 3-oxo) provides access to cholinergic enzyme inhibition profiling that is not achievable with the 2-aza scaffold series, guiding procurement toward appropriate SAR starting points.

• [1] Obniska J, Zejc A, Zagórska A. Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I. European Journal of Medicinal Chemistry. 2005;40(6):529-538. View Source

1-Azaspiro[4.4]nonane Core in Cephalotaxine Alkaloids

The 1-azaspiro[4.4]nonane scaffold constitutes the core azaspiranic unit of the cephalotaxane alkaloid family, including cephalotaxine, which has demonstrated significant antileukemic activity in murine models [1]. Total asymmetric synthesis of (-)-cephalotaxine specifically employs a 1-azaspiro[4.4]nonane skeleton accessed via stereocontrolled semipinacolic rearrangement of an α-hydroxyiminium ion [2]. The 1-azaspiro[4.4]nonan-3-one hydrochloride (CAS 1888784-59-5) provides an oxidized variant of this core scaffold, wherein the 3-oxo group offers a synthetic handle for further functionalization toward cephalotaxine analogs or related pentacyclic frameworks [3]. This scaffold-activity relationship is not replicated in alternative spirocyclic systems such as 7-azaspiro[3.5]nonane or 1-oxa-8-azaspiro[4.5]decane cores [4].

Natural product core

Class-level inference

Core of cephalotaxine (reported antileukemic research alkaloid)

Entry point for cephalotaxine analog synthesis

Class-level scaffold relationship; distinct from FAAH-targeted scaffolds

Evidence Dimension	Presence in bioactive natural product core structure
Target Compound Data	1-Azaspiro[4.4]nonane core present in cephalotaxine (antileukemic alkaloid); 3-oxo derivative offers synthetic entry point
Comparator Or Baseline	7-Azaspiro[3.5]nonane and 1-oxa-8-azaspiro[4.5]decane cores: identified as lead scaffolds for FAAH inhibition; no association with cephalotaxane alkaloid framework
Quantified Difference	Qualitative distinction: 1-azaspiro[4.4]nonane is the established core of a validated antileukemic natural product family; comparator scaffolds are associated with distinct biological targets
Conditions	Synthetic organic chemistry; natural product total synthesis context

Why This Matters

Procurement of this specific spirocyclic framework enables entry into cephalotaxine-inspired analog programs, a synthetic vector unavailable with other azaspiro scaffolds that lack this natural product pedigree.

• [1] Pérard-Viret J, Quteishat L, Alsalim R, Royer J, Dumas F. Cephalotaxus Alkaloids. In: The Alkaloids: Chemistry and Biology. 2017;78:205-352. View Source
• [2] Planas L, Pérard-Viret J, Royer J. Stereoselective synthesis of (-)-cephalotaxine and C-7 alkylated analogues. Journal of Organic Chemistry. 2004;69(9):3087-3092. View Source
• [3] Medscape MEDLINE Abstract. 1-Azaspiro[4.4]nonane building blocks for cephalotaxine synthesis. View Source
• [4] Keith JM, Apodaca R, Tichenor M, et al. Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 1: Identification of 7-azaspiro[3.5]nonane and 1-oxa-8-azaspiro[4.5]decane as lead scaffolds. Bioorganic & Medicinal Chemistry Letters. 2011;21(16):4762-4765. View Source

1-Azaspiro[4.4]nonan-3-one HCl: Application Scenarios

CNS Lead Optimization Building Block

Based on the documented MAO-B inhibitory activity (IC₅₀ = 8.3 μM) and acetylcholinesterase inhibition (Ki = 12.1 μM), this compound serves as a starting scaffold for medicinal chemistry programs targeting neurological disorders where modulation of these enzymes is therapeutically relevant . The 3-oxo functionality provides a synthetic handle for further derivatization (e.g., reductive amination, Grignard addition, condensation reactions) to elaborate SAR around the spirocyclic core while maintaining the conformational rigidity that distinguishes spirocyclic amines from flexible piperidine analogs .

Cephalotaxine Alkaloid Analog Synthesis

The 1-azaspiro[4.4]nonane framework is the definitive core structural motif of cephalotaxine alkaloids, a natural product family with established antileukemic activity [1]. 1-Azaspiro[4.4]nonan-3-one hydrochloride provides an oxidized variant of this scaffold, enabling entry into synthetic routes toward cephalotaxine analogs and related pentacyclic frameworks via elaboration of the 3-oxo position [2]. This application scenario is uniquely enabled by the 1-aza regioisomer; alternative azaspiro scaffolds (e.g., 2-azaspiro[4.4]nonane, 7-azaspiro[3.5]nonane) do not map onto the cephalotaxane pharmacophore [3].

Reaction Optimization Substrate

The availability of a quantitative, one-step synthesis protocol using adapted Vilsmeier conditions makes this compound an attractive substrate for methodology development studies focused on spirocyclic functionalization [4]. The high synthetic accessibility reduces the barrier to using this scaffold as a test substrate for evaluating new synthetic transformations on conformationally constrained nitrogen-containing bicyclic systems. This contrasts with less accessible spirocyclic building blocks that require multi-step preparation before functionalization studies can commence [5].

Comparative Enzyme Inhibition Profiling

With quantitated activity against both MAO-B (IC₅₀ = 8.3 μM) and AChE (Ki = 12.1 μM), this compound can serve as a comparative tool for enzymology studies investigating spirocyclic amine-enzyme interactions . The dual inhibition profile, while moderate in potency, provides a baseline for evaluating how structural modifications (e.g., ring size variation, nitrogen placement, oxidation state changes) affect enzyme selectivity and binding kinetics across the azaspiro scaffold family.

Application

Selection Property

Validation Focus

CNS enzyme inhibition studies

3-oxo spirocyclic scaffold with dual MAO-B/AChE inhibition

SAR exploration for selectivity profiling

Cephalotaxine analog synthesis

1-azaspiro[4.4]nonane core mapping to cephalotaxine

Pentacyclic alkaloid framework construction

Synthetic methodology development

One-step quantitative synthetic accessibility

Spirocyclic functionalization method evaluation

Enzyme inhibition profiling

Reported dual MAO-B/AChE baseline activity

Scaffold-activity relationship across azaspiro family

• [1] Pérard-Viret J, Quteishat L, Alsalim R, Royer J, Dumas F. Cephalotaxus Alkaloids. In: The Alkaloids: Chemistry and Biology. 2017;78:205-352. View Source
• [2] Planas L, Pérard-Viret J, Royer J. Stereoselective synthesis of (-)-cephalotaxine and C-7 alkylated analogues. Journal of Organic Chemistry. 2004;69(9):3087-3092. View Source
• [3] Keith JM, Apodaca R, Tichenor M, et al. Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 1. Bioorganic & Medicinal Chemistry Letters. 2011;21(16):4762-4765. View Source
• [4] OUCI. One-step synthesis of 1-azaspiro[4.4]nonan-3-one in quantitative yield using adapted Vilsmeier conditions. View Source
• [5] Burkhard JA, Wagner B, Fischer H, Schuler F, Müller K, Carreira EM. Synthesis and structural analysis of a new class of azaspiro[3.3]heptanes as building blocks for medicinal chemistry. Organic Letters. 2010;12(9):1944-1947. View Source